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Compound of Interest

Compound Name: IMD-0560

Cat. No.: B1671748

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the dissolution and preparation of IMD-0560 for
in vivo research applications. IMD-0560 is a selective inhibitor of IKB kinase (3 (IKK[3), a critical
component of the NF-kB signaling pathway.[1][2] By inhibiting IKK(3, IMD-0560 prevents the
phosphorylation of IkBa, which in turn blocks the nuclear translocation of the NF-kB p65
subunit and subsequent inflammatory and pro-survival gene expression.[2][3] These
application notes are intended to guide researchers in preparing IMD-0560 for preclinical
animal studies.

Physicochemical Properties of IMD-0560

A summary of the key physicochemical properties of IMD-0560 is presented in the table below.
Understanding these properties is crucial for proper handling, storage, and formulation.

Property Value Reference
Molecular Formula C15HsBrFeNO2 [1112]
Molecular Weight 428.12 g/mol [1][2]
Appearance White to off-white solid [4]

CAS Number 439144-66-8 [1][4]
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Solubility Data

The solubility of IMD-0560 in various common laboratory solvents is summarized below. It is
important to note that IMD-0560 is practically insoluble in water.[1]

Solvent Solubility Reference
DMSO 86 mg/mL (200.87 mM) [1]
Ethanol 22 mg/mL [1]
0.1N NaOH (aq) Soluble [2]
Water Insoluble [1]

IMD-0560 Signaling Pathway

IMD-0560 targets the IkB/IKK signaling pathway, a central regulator of inflammation, immunity,
and cell survival. The diagram below illustrates the mechanism of action of IMD-0560.
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IMD-0560 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1671748?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671748?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. selleckchem.com [selleckchem.com]

2. axonmedchem.com [axonmedchem.com]

3. The novel IkB kinase (3 inhibitor IMD-0560 prevents bone invasion by oral squamous cell
carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for IMD-0560 In Vivo
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671748#how-to-dissolve-and-prepare-imd-0560-for-
in-vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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